Cas no 1185299-72-2 ((1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride)

• Product Name: (1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• CAS No: 1185299-72-2
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• MDL: MFCD09879170
• CID: 1075982
• PubChem ID: 45075190
• Update Time: 2025-10-29

(1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• C-(1-Methyl-1H-pyrazol-4-yl)-methylamine dihydrochloride
• C-(1-Methyl-1H-pyrazol-4-yl)-methylaminedihydrochloride
• (1-METHYL-1H-PYRAZOL-4-YL)METHANAMINE 2HCL
• 0373AD
• SB10382
• AX8222280
• (1-methylpyrazol-4-yl)methanamine;dihydrochloride
• (1-Methyl-1H-pyrazol-4-yl);methanamine dihydrochloride
• 1-Methyl-4-(hydroxymethyl)-1H-pyrazole dihydrochloride
• 1-(1-Methyl-1H
• ALBB-000007
• P10826
• MFCD09879170
• 1-(1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• CS-0053646
• AKOS015844967
• AMY34320
• AS-50662
• DS-021879
• SY098767
• (1-Methyl-4-pyrazolyl)methanamine Dihydrochloride
• A893120
• 1185299-72-2

• MDL： MFCD09879170
• Inchi： 1S/C5H9N3.2ClH/c1-8-4-5(2-6)3-7-8;;/h3-4H,2,6H2,1H3;2*1H
• InChI Key： SELNOTDIMASHQX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=C(C=N1)CN

Computed Properties

• Exact Mass: 183.033
• Monoisotopic Mass: 183.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

(1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride

Introduction to (1-Methyl-1H-pyrazol-4-yl)methanamine Dihydrochloride (CAS No. 1185299-72-2)

(1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1185299-72-2, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrazole ring, which is a heterocyclic aromatic compound known for its versatility in biological and chemical interactions.

The primary focus of this introduction is to explore the compound's chemical properties, synthesis methods, and its emerging role in pharmaceutical research. Specifically, we will delve into the significance of the pyrazole moiety and how it contributes to the compound's reactivity and biological activity. Additionally, we will discuss recent advancements in the use of this compound in the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for drug discovery. The presence of the methyl group and the amino group in (1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride enhances its potential as a pharmacophore, enabling interactions with various biological targets.

The synthesis of (1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the pyrazole ring followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the final product.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have indicated that pyrazole derivatives can modulate neurotransmitter systems, making them promising candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The dihydrochloride salt form of (1-Methyl-1H-pyrazol-4-yl)methanamine enhances its solubility in water, facilitating its use in pharmaceutical formulations.

The pharmacological activity of (1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride has been extensively studied in preclinical models. Research has shown that this compound can interact with various enzymes and receptors, leading to therapeutic effects. For instance, it has been found to inhibit certain kinases involved in cancer progression, as well as modulate receptors associated with pain perception. These findings highlight its potential as a lead compound for further drug development.

Another area where this compound shows promise is in the field of infectious diseases. Pyrazole derivatives have demonstrated efficacy against a range of pathogens, including bacteria and fungi. The structural flexibility of (1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride allows it to bind to bacterial enzymes and interfere with essential metabolic pathways. This property makes it a valuable candidate for developing novel antibiotics and antifungal agents.

In conclusion, (1-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for drug development across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.